(1Z,3Z)-1,3-Bis(((S)-4-phenyl-4,5-dihydrooxazol-2-yl)methylene)-1,3-dihydroisobenzofuran

• Molecular Formula: C28H22N2O3
• Molecular Weight: 434.5 g/mol
• IUPAC Name: (4S)-4-phenyl-2-[(Z)-[(3Z)-3-[[(4S)-4-phenyl-4,5-dihydro-1,3-oxazol-2-yl]methylidene]-2-benzofuran-1-ylidene]methyl]-4,5-dihydro-1,3-oxazole
• InChI: InChI=1S/C28H22N2O3/c1-3-9-19(10-4-1)23-17-31-27(29-23)15-25-21-13-7-8-14-22(21)26(33-25)16-28-30-24(18-32-28)20-11-5-2-6-12-20/h1-16,23-24H,17-18H2/b25-15-,26-16-/t23-,24-/m1/s1
• InChI Key: LJTUTPIHFPKIFE-XTQJEDDQSA-N
• Isomeric SMILES: C1OC(=N[C@H]1C2=CC=CC=C2)/C=C/3\O/C(=C\C4=N[C@H](CO4)C5=CC=CC=C5)/C6=CC=CC=C36
• Canonical SMILES: C1C(N=C(O1)C=C2C3=CC=CC=C3C(=CC4=NC(CO4)C5=CC=CC=C5)O2)C6=CC=CC=C6

Description

(1Z,3Z)-1,3-Bis(((S)-4-phenyl-4,5-dihydrooxazol-2-yl)methylene)-1,3-dihydroisobenzofuran is a chiral bis-oxazoline derivative characterized by a rigid isobenzofuran core flanked by two (S)-configured 4-phenyl-4,5-dihydrooxazole moieties. Its synthesis typically involves cyclocondensation of substituted oxazolines with aromatic aldehydes under controlled conditions .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The compound’s bis-oxazoline framework places it within a class of chiral ligands and heterocycles widely studied for catalytic and material applications. Key structural analogs include:

For example, BAC-C12 exhibits CMC values of 8.3 mM (spectrofluorometry) and 8.0 mM (tensiometry), highlighting method-dependent variability in physicochemical characterization .

Heterocyclic Coumarin-Benzodiazepine Derivatives : Compounds like those synthesized in (e.g., tetrazole-pyrazolone hybrids) share modular heterocyclic architectures. However, the target compound’s isobenzofuran-oxazoline system differs in rigidity and electron distribution, which may influence binding or catalytic efficiency .

Methodological Insights for Comparison

emphasizes that compound similarity assessments rely on structural and functional overlap. Key metrics include:

• Topological Similarity : Computed via molecular fingerprints or graph-based algorithms.
• Bioactivity Profiles : Structural analogs with shared pharmacophores (e.g., oxazoline rings) may exhibit comparable biological responses .

Property	Target Compound	BAC-C12 (Quaternary Ammonium)	Coumarin-Benzodiazepine Hybrids
Core Structure	Bis-oxazoline + isobenzofuran	Alkyl chain + ammonium head	Coumarin + benzodiazepine/tetrazole
CMC (mM)	N/A	8.3 (spectrofluorometry)	N/A
Application	Catalysis, materials	Surfactants, antimicrobials	Medicinal chemistry
Synthetic Complexity	High (chiral centers)	Low	Moderate (multi-step coupling)

Key Research Findings

• Chiral Induction: Bis-oxazoline ligands like the target compound often outperform non-chiral analogs in enantioselective catalysis due to precise stereochemical control.
• Solubility and Stability : Unlike quaternary ammonium compounds (e.g., BAC-C12), bis-oxazoline derivatives may exhibit lower aqueous solubility but higher thermal stability, as inferred from analogous systems .
• Virtual Screening Relevance : Structural similarity methods (e.g., Tanimoto coefficients) would classify the target compound as distinct from coumarin hybrids but closer to other bis-oxazolines, underscoring the need for multi-parameter comparisons .